![molecular formula C13H29ClN2O2 B6225147 tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride CAS No. 2770359-96-9](/img/no-structure.png)
tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride
Overview
Description
Tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride (TB-NPC-HCl) is an organic compound that is used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 111-112°C and is soluble in water. TB-NPC-HCl is a versatile compound that is used in many different research areas, including organic synthesis, pharmacology, and biochemistry.
Scientific Research Applications
Tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride has a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of organic compounds, and as a ligand in coordination chemistry. It is also used in pharmacology and biochemistry to investigate the interactions between drugs and their targets.
Mechanism of Action
Tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride acts as a catalyst in the synthesis of organic compounds by promoting the formation of covalent bonds between two molecules. It also acts as a ligand in coordination chemistry by forming a stable complex with a metal ion.
Biochemical and Physiological Effects
tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which can have beneficial effects on memory, learning, and cognition. tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride has also been shown to increase the levels of dopamine in the brain, which can have antidepressant and anti-anxiety effects.
Advantages and Limitations for Lab Experiments
Tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride is a versatile compound that can be used in a variety of scientific research applications. It is relatively easy to synthesize and is readily soluble in water. However, it is important to note that tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride is a relatively unstable compound and should be handled with care.
Future Directions
The potential applications of tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride are vast and there are many future directions for research. For example, further research could be conducted to explore the potential therapeutic applications of tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride, such as its use as an antidepressant or anti-anxiety drug. Additionally, further research could be conducted to explore the potential interactions between tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride and other drugs, as well as the potential side effects of its use. Finally, further research could be conducted to explore the potential use of tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride as a catalyst in the synthesis of organic compounds.
Synthesis Methods
Tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride is synthesized by a multi-step process that utilizes a variety of organic reagents. The first step involves the reaction of tert-butyl chloride and propan-2-yl amine to form tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate. This reaction is carried out in a solvent such as dimethylformamide (DMF) at a temperature of 80°C. The second step involves the addition of hydrochloric acid to the reaction mixture, which results in the formation of tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride involves the reaction of tert-butyl N-(chlorocarbonyl)carbamate with 5-aminopentan-1-ol followed by reaction with isopropylamine and hydrochloric acid.", "Starting Materials": [ "tert-butyl N-(chlorocarbonyl)carbamate", "5-aminopentan-1-ol", "isopropylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of tert-butyl N-(chlorocarbonyl)carbamate with 5-aminopentan-1-ol in the presence of a base such as triethylamine to form tert-butyl N-{5-[(hydroxyamino)pentyl]carbamate}.", "Step 2: Reaction of tert-butyl N-{5-[(hydroxyamino)pentyl]carbamate} with isopropylamine in the presence of a base such as triethylamine to form tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate.", "Step 3: Reaction of tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate with hydrochloric acid to form tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride." ] } | |
CAS RN |
2770359-96-9 |
Product Name |
tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride |
Molecular Formula |
C13H29ClN2O2 |
Molecular Weight |
280.8 |
Purity |
95 |
Origin of Product |
United States |
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